Cas no 1803696-69-6 (4-(Fluoromethyl)-3-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine)

• Product Name: 4-(Fluoromethyl)-3-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine
• CAS No: 1803696-69-6
• MF: C₈H₇F₄NO₃
• MW: 241.139696359634
• CID: 4815552
• Update Time: 2025-05-19

4-(Fluoromethyl)-3-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine Chemical and Physical Properties

Names and Identifiers

• 4-(Fluoromethyl)-3-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine

• Inchi： 1S/C8H7F4NO3/c1-15-7-6(14)4(3-9)2-5(13-7)16-8(10,11)12/h2,14H,3H2,1H3
• InChI Key： ILRAROZAQYPKEC-UHFFFAOYSA-N
• SMILES： FCC1C=C(N=C(C=1O)OC)OC(F)(F)F

Computed Properties

• Exact Mass: 241.036
• Monoisotopic Mass: 241.036
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 226
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 51.6

Additional information on 4-(Fluoromethyl)-3-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine

Comprehensive Overview of 4-(Fluoromethyl)-3-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1803696-69-6)

The compound 4-(Fluoromethyl)-3-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine (CAS No. 1803696-69-6) is a fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. With the increasing demand for fluorinated compounds in drug discovery, this molecule stands out for its potential applications in bioactive molecule synthesis and medicinal chemistry. Researchers are particularly interested in its trifluoromethoxy and hydroxy functional groups, which contribute to its reactivity and binding affinity in biological systems.

In recent years, the search for novel heterocyclic compounds has surged, driven by the need for more efficient crop protection agents and pharmaceutical intermediates. The presence of both fluoromethyl and trifluoromethoxy groups in this compound makes it a promising candidate for pesticide development and drug design. Its structural features align with current trends in sustainable chemistry, where researchers prioritize compounds with enhanced selectivity and reduced environmental impact.

The synthesis of 4-(Fluoromethyl)-3-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine involves advanced fluorination techniques, a topic frequently searched in academic and industrial circles. Given the growing interest in green chemistry, scientists are exploring catalytic methods to optimize its production while minimizing waste. This compound’s stability under various conditions also makes it a subject of interest for material science applications, particularly in specialty coatings and electronic materials.

Another hot topic linked to this compound is its potential role in central nervous system (CNS) drug discovery. The pyridine core is a common scaffold in neurologically active compounds, and the introduction of fluorine atoms can improve blood-brain barrier penetration. This has led to increased searches for fluorinated CNS agents and metabolic stability enhancers, positioning CAS No. 1803696-69-6 as a molecule of high relevance.

From an SEO perspective, queries such as "fluoromethyl pyridine uses" and "trifluoromethoxy pyridine synthesis" highlight the public’s curiosity about this compound’s applications. Its versatility in cross-coupling reactions and bioconjugation further amplifies its appeal. As the demand for high-value fine chemicals rises, this compound is likely to remain a focal point in industrial research and academic publications.

In summary, 4-(Fluoromethyl)-3-hydroxy-2-methoxy-6-(trifluoromethoxy)pyridine represents a cutting-edge example of how fluorine chemistry is shaping modern science. Its multifaceted applications—from agrochemicals to pharmaceuticals—underscore its importance in addressing global challenges in healthcare and agriculture. For researchers and industry professionals, understanding its properties and potential is essential for driving innovation in these fields.